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Compound of Interest

Compound Name: TCO-PEG12-TFP ester

cat. No.: B15543507

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of TCO-PEG12-TFP ester, a
heterobifunctional crosslinker integral to advancements in bioconjugation, drug delivery, and
the development of novel therapeutics such as Proteolysis Targeting Chimeras (PROTACS).

Core Compound Specifications

TCO-PEG12-TFP ester is a molecule designed with two reactive ends separated by a
polyethylene glycol (PEG) spacer. The trans-cyclooctene (TCO) group facilitates rapid and
specific "click chemistry" reactions with tetrazine-modified molecules, a cornerstone of
bioorthogonal chemistry. The tetrafluorophenyl (TFP) ester provides a highly reactive group for
efficient and stable amide bond formation with primary amines, such as those found on the
surface of proteins and antibodies. The PEG12 linker enhances solubility and provides spatial
separation between conjugated molecules.
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Property

Value

Source(s)

Molecular Weight

917.97 g/mol - 918.0 g/mol

[1]2]

Molecular Formula

C42H67FANO16

(112131

CAS Number

2353410-07-6

[3]141(5]

Purity

Typically >95%

[3][6]

Functional Group 1

Trans-Cyclooctene (TCO)

[2]

Functional Group 2

Tetrafluorophenyl (TFP) ester

[2]

Spacer Arm

12-unit Polyethylene Glycol
(PEG12)

Experimental Protocols

While specific experimental conditions should be optimized for individual applications, the

following protocols provide a general framework for the use of TCO-PEG12-TFP ester in

bioconjugation.

Protein Labeling with TCO-PEG12-TFP Ester

This protocol outlines the modification of a protein with a TCO group using TCO-PEG12-TFP

ester.

Materials:

Procedure:

TCO-PEG12-TFP ester

Desalting column for purification

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-7.5)

Anhydrous dimethyl sulfoxide (DMSOQO) or dimethylformamide (DMF)
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Protein Preparation: Prepare the protein solution at a concentration of 1-5 mg/mL in an
appropriate amine-free buffer.

Reagent Preparation: Immediately before use, dissolve the TCO-PEG12-TFP ester in
anhydrous DMSO or DMF to create a stock solution (e.g., 10 mM).

Labeling Reaction: Add a 10-20 fold molar excess of the TCO-PEG12-TFP ester stock
solution to the protein solution. The optimal molar excess should be determined empirically
for the specific protein.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at
4°C.

Purification: Remove the excess, unreacted TCO-PEG12-TFP ester using a desalting
column or dialysis against an appropriate buffer.

Characterization: Confirm the successful labeling of the protein with the TCO moiety using
techniques such as mass spectrometry.

Tetrazine-TCO Click Chemistry Reaction

This protocol describes the subsequent bioorthogonal reaction between the TCO-labeled
protein and a tetrazine-modified molecule.

Materials:

e TCO-labeled protein

» Tetrazine-modified molecule of interest
e Reaction buffer (e.g., PBS, pH 7.4)
Procedure:

o Reactant Preparation: Prepare the TCO-labeled protein and the tetrazine-modified molecule
in the reaction buffer.
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o Click Reaction: Add a slight molar excess (e.g., 1.5 equivalents) of the tetrazine-modified
molecule to the TCO-labeled protein.

 Incubation: The reaction is typically rapid and can proceed at room temperature. Incubation
times can range from 30 minutes to 2 hours.

e Analysis: The resulting conjugate can be analyzed by SDS-PAGE, size exclusion
chromatography, or other relevant analytical methods to confirm successful ligation.

Visualizing the Workflow

The following diagrams illustrate the key chemical transformations and a general experimental
workflow for utilizing TCO-PEG12-TFP ester.
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Step 1: Protein Modification

Protein (-NH2) TCO-PEG12-TFP Ester

+ TCO-PEG12-TFP Ester

TCO-Labeled Protein

+ Tetrazine-Molecule

Step 2: Bioorthogonal Ligatipn

Tetrazine-Molecule Protein-Molecule Conjugate
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PROTAC Assembly

Target Protein Ligand (-NH2) TCO-PEG12-TFP Ester Tetrazine-E3 Ligase Ligand

+ TCO-PEG12-TFP Ester

TCO-PEG12-Target Ligand

+ Tetrazine-E3 Ligase Ligand

PROTAC Molecule

Mechanisin of Action

PROTAC + Target Protein + E3 Ligase (Ternary Complex)

;

Target Protein Ubiquitination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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